Cas no 1378783-46-0 (Ethyl 2-formyl-4-methylthiazole-5-carboxylate)
1378783-46-0 structure
Product Name:Ethyl 2-formyl-4-methylthiazole-5-carboxylate
CAS No:1378783-46-0
MF:C8H9NO3S
MW:199.226960897446
CID:2101564
Update Time:2023-08-03
Ethyl 2-formyl-4-methylthiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-formyl-4-methylthiazole-5-carboxylate
- Ethyl 2-formyl-4-methylthiazole-5-carboxylate
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- Inchi: 1S/C8H9NO3S/c1-3-12-8(11)7-5(2)9-6(4-10)13-7/h4H,3H2,1-2H3
- InChI Key: YFSBMCKPJCWZPF-UHFFFAOYSA-N
- SMILES: S1C(C=O)=NC(C)=C1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 210
- Topological Polar Surface Area: 84.5
Ethyl 2-formyl-4-methylthiazole-5-carboxylate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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